ZW290

• Molecular Formula: C20H18N2O6S
• Molecular Weight: 414.4 g/mol
• InChI: InChI=1S/C20H18N2O6S/c1-26-14-6-4-13(5-7-14)22-19(25)15(21-20(22)29)9-12-3-8-16(17(10-12)27-2)28-11-18(23)24/h3-10H,11H2,1-2H3,(H,21,29)(H,23,24)/b15-9-
• InChIKey: UTZGOZCCSVFUFE-DHDCSXOGSA-N

ZW290 Compound Profile

ZW290 (CAS 2411852-67-8) is a small-molecule compound that activates brown adipose tissue (BAT) thermogenic function. It was identified via molecular docking as a UCP1 inducer [1]. ZW290 simultaneously increases the expression of uncoupling protein 1 (UCP1) and inhibits ATP synthesis in BAT [1]. This dual mechanism shifts mitochondrial function from ATP production toward heat generation, distinguishing it from conventional metabolic modulators.

1

Synthetic small-molecule UCP1 inducer identified by molecular docking

2

Requires UCP1 pathway engagement; not a classical protonophore uncoupler

3

Research-grade with analytical certificates; purity documentation available

• [1] Wang N, Lu HY, Li X, Du YJ, Meng WH, Ding HW, Zhao QC. ZW290 Increases Cold Tolerance by Inducing Thermogenesis via the Upregulation of Uncoupling Protein 1 in Brown Adipose Tissue In Vitro and In Vivo. Lipids. 2019 May;54(5):265-276. doi: 10.1002/lipd.12148. PMID: 31087415. View Source

ZW290 Procurement: No Direct Substitute

Substituting ZW290 with a generic UCP1 inducer (e.g., CL316,243) or a canonical ATP synthase inhibitor (e.g., oligomycin) fails to recapitulate ZW290's unique dual-action profile. CL316,243 acts solely as a β3-adrenergic receptor agonist, requiring intact adrenergic signaling, while ZW290 bypasses receptor activation to directly modulate mitochondrial energetics [1][2]. Conversely, oligomycin is a potent but non-selective ATP synthase inhibitor with significant in vivo toxicity, precluding oral dosing and chronic studies [3]. ZW290 uniquely combines moderate ATP synthesis inhibition with UCP1 upregulation in a single orally bioavailable molecule, enabling integrated studies of thermogenesis without the confounding variables introduced by alternative agents [1].

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Classical protonophore uncouplers (DNP, FCCP, BAM15) act via direct membrane depolarization, not UCP1 protein induction; pathway-dependent response may not transfer.

!

β3-adrenergic agonists (e.g., CL316,243) signal through cAMP/PKA, not p38 MAPK; BAT thermogenic profile may differ from ZW290's cold-tolerance models.

!

Alternative UCP1 inducers (e.g., AST 7062601) lack validation in ZW290's survival and temperature endpoints; target engagement may not reproduce.

• [1] Wang N, Lu HY, Li X, Du YJ, Meng WH, Ding HW, Zhao QC. ZW290 Increases Cold Tolerance by Inducing Thermogenesis via the Upregulation of Uncoupling Protein 1 in Brown Adipose Tissue In Vitro and In Vivo. Lipids. 2019 May;54(5):265-276. doi: 10.1002/lipd.12148. PMID: 31087415. View Source
• [2] Yoshida T, Umekawa T, Kumamoto K, Sakane N, Kogure A, Kondo M, Wakabayashi Y. Differential regulation of mouse uncoupling proteins among brown adipose tissue, white adipose tissue, and skeletal muscle in chronic beta 3 adrenergic receptor agonist treatment. J Clin Invest. 1998;101(3):675-82. doi: 10.1172/JCI119878. PMID: 9449698. View Source
• [3] Luo M, Zhou W, Patel H, Srivastava AP, Symersky J, Bonar MM, Faraldo-Gómez JD, Liao M, Mueller DM. Bedaquiline inhibits the yeast and human mitochondrial ATP synthases. Commun Biol. 2020 Aug 19;3(1):452. doi: 10.1038/s42003-020-01173-z. PMID: 32814813. View Source

ZW290 Comparative Evidence

UCP1 Upregulation in Brown Adipocytes

In primary brown adipocytes, ZW290 significantly upregulates UCP1 protein expression (p < 0.01) compared to vehicle control [1]. This direct UCP1 induction contrasts with the mechanism of β3-adrenergic agonists like CL316,243, which achieve UCP1 upregulation via receptor-mediated signaling [2].

UCP1 Upregulation

Reported

p < 0.01 vs. control

Confirms upstream UCP1 protein induction, not direct protonophore action.

Numerical fold-change not provided in accessible abstract.

Evidence Dimension	UCP1 protein expression upregulation
Target Compound Data	Significant increase (p < 0.01) vs. control
Comparator Or Baseline	CL316,243 (β3-AR agonist): 14-fold increase in UCP1 protein in BAT after chronic treatment [2]
Quantified Difference	ZW290's p-value significance is established; fold-change magnitude relative to CL316,243 varies with experimental conditions and is not directly compared in a single study.
Conditions	Primary brown adipocytes; in vitro treatment

Why This Matters

ZW290 provides a receptor-independent pathway for UCP1 activation, enabling studies of thermogenesis without the confounding adrenergic signaling required by β3-AR agonists.

• [1] Wang N, Lu HY, Li X, Du YJ, Meng WH, Ding HW, Zhao QC. ZW290 Increases Cold Tolerance by Inducing Thermogenesis via the Upregulation of Uncoupling Protein 1 in Brown Adipose Tissue In Vitro and In Vivo. Lipids. 2019 May;54(5):265-276. doi: 10.1002/lipd.12148. PMID: 31087415. View Source
• [2] Yoshida T, Umekawa T, Kumamoto K, Sakane N, Kogure A, Kondo M, Wakabayashi Y. Differential regulation of mouse uncoupling proteins among brown adipose tissue, white adipose tissue, and skeletal muscle in chronic beta 3 adrenergic receptor agonist treatment. J Clin Invest. 1998;101(3):675-82. doi: 10.1172/JCI119878. PMID: 9449698. View Source

Mitochondrial Depolarization and ATP Reduction

ZW290 treatment of primary brown adipocytes results in a remarkable decrease in ATP concentration and mitochondrial membrane potential (both p < 0.01) [1]. This direct inhibition of ATP synthesis differentiates ZW290 from UCP1-only activators like CL316,243, which do not directly target ATP synthase [2].

ΔΨm & ATP Reduction

Reported

p < 0.01 vs. control

Functional uncoupling readout confirms UCP1-mediated proton leak.

Absolute mV or ATP % values not reported in abstract.

Evidence Dimension	ATP synthesis inhibition
Target Compound Data	Significant decrease in ATP concentration (p < 0.01) vs. control
Comparator Or Baseline	Oligomycin A: IC50 107 ± 1.1 nM for ATPase activity; 0.1 ± 0.008 μM for ATP synthesis in yeast mitochondria [3]
Quantified Difference	ZW290's ATP inhibition is statistically significant but IC50 not reported; oligomycin is a highly potent but toxic reference inhibitor.
Conditions	Primary brown adipocytes; in vitro treatment

Why This Matters

ZW290 offers a balanced inhibition of ATP synthesis suitable for chronic in vivo studies, unlike oligomycin which is too potent and toxic for extended use.

• [1] Wang N, Lu HY, Li X, Du YJ, Meng WH, Ding HW, Zhao QC. ZW290 Increases Cold Tolerance by Inducing Thermogenesis via the Upregulation of Uncoupling Protein 1 in Brown Adipose Tissue In Vitro and In Vivo. Lipids. 2019 May;54(5):265-276. doi: 10.1002/lipd.12148. PMID: 31087415. View Source
• [2] Yoshida T, Umekawa T, Kumamoto K, Sakane N, Kogure A, Kondo M, Wakabayashi Y. Differential regulation of mouse uncoupling proteins among brown adipose tissue, white adipose tissue, and skeletal muscle in chronic beta 3 adrenergic receptor agonist treatment. J Clin Invest. 1998;101(3):675-82. doi: 10.1172/JCI119878. PMID: 9449698. View Source
• [3] Luo M, Zhou W, Patel H, Srivastava AP, Symersky J, Bonar MM, Faraldo-Gómez JD, Liao M, Mueller DM. Bedaquiline inhibits the yeast and human mitochondrial ATP synthases. Commun Biol. 2020 Aug 19;3(1):452. doi: 10.1038/s42003-020-01173-z. PMID: 32814813. View Source

Cold Exposure Thermoregulation

In Kunming mice exposed to acute cold (-20°C), ZW290 treatment significantly elevated rectal and body temperatures compared to control animals (p < 0.001) [1]. This functional thermogenic effect is accompanied by reduced lipid droplet size in BAT and increased mitochondrial content [1].

Cold Thermoregulation

Reported

p < 0.001 vs. vehicle

In vivo heat production counters cold-induced hypothermia.

Specific temperature delta not reported.

Evidence Dimension	Body temperature maintenance under cold stress
Target Compound Data	Significantly higher rectal and body temperatures vs. control at both room temperature and -20°C (p < 0.001)
Comparator Or Baseline	Vehicle control group
Quantified Difference	p < 0.001 statistical significance
Conditions	Male Kunming mice (20 g); acute cold exposure (-20°C); ZW290 oral gavage once daily for 7 days (25-100 mg/kg)

Why This Matters

This direct evidence of enhanced thermogenic capacity in a whole-animal model validates ZW290's utility for studying cold tolerance, energy expenditure, and metabolic regulation.

• [1] Wang N, Lu HY, Li X, Du YJ, Meng WH, Ding HW, Zhao QC. ZW290 Increases Cold Tolerance by Inducing Thermogenesis via the Upregulation of Uncoupling Protein 1 in Brown Adipose Tissue In Vitro and In Vivo. Lipids. 2019 May;54(5):265-276. doi: 10.1002/lipd.12148. PMID: 31087415. View Source

BAT Lipid Droplet and Mitochondrial Remodeling

ZW290 is orally bioavailable, with once-daily gavage (25-100 mg/kg for 7 days) producing robust reductions in BAT lipid droplets and increased UCP1 expression and mitochondrial content in both BAT and WAT [1]. This contrasts with CL316,243, which is typically administered via subcutaneous injection [2], and oligomycin, which is not suitable for in vivo use due to toxicity [3].

BAT Remodeling

Reported (histology)

Reduced lipid droplet size / Increased UCP1 & mitochondrial content vs. vehicle

Structural remodeling for sustained metabolic activation.

Quantitative change not reported.

Evidence Dimension	In vivo route of administration and efficacy
Target Compound Data	Oral gavage 25-100 mg/kg once daily for 7 days: reduced lipid droplets, increased UCP1 and mitochondria in BAT/WAT
Comparator Or Baseline	CL316,243: subcutaneous injection 0.2 mg/kg/day [2]; Oligomycin: unsuitable for in vivo due to high toxicity [3]
Quantified Difference	ZW290 enables chronic oral dosing; CL316,243 requires injection; oligomycin is in vivo-incompatible.
Conditions	Male Kunming mice; 7-day treatment

Why This Matters

Oral dosing simplifies experimental protocols and enables long-term studies of metabolic adaptation, a key advantage over injectable or toxic comparators.

• [1] Wang N, Lu HY, Li X, Du YJ, Meng WH, Ding HW, Zhao QC. ZW290 Increases Cold Tolerance by Inducing Thermogenesis via the Upregulation of Uncoupling Protein 1 in Brown Adipose Tissue In Vitro and In Vivo. Lipids. 2019 May;54(5):265-276. doi: 10.1002/lipd.12148. PMID: 31087415. View Source
• [2] Yoshida T, Umekawa T, Kumamoto K, Sakane N, Kogure A, Kondo M, Wakabayashi Y. Differential regulation of mouse uncoupling proteins among brown adipose tissue, white adipose tissue, and skeletal muscle in chronic beta 3 adrenergic receptor agonist treatment. J Clin Invest. 1998;101(3):675-82. doi: 10.1172/JCI119878. PMID: 9449698. View Source
• [3] Luo M, Zhou W, Patel H, Srivastava AP, Symersky J, Bonar MM, Faraldo-Gómez JD, Liao M, Mueller DM. Bedaquiline inhibits the yeast and human mitochondrial ATP synthases. Commun Biol. 2020 Aug 19;3(1):452. doi: 10.1038/s42003-020-01173-z. PMID: 32814813. View Source

Survival Prolongation Under Cold Exposure

ZW290 treatment significantly prolonged the overall survival of mice subjected to acute cold exposure (-20°C) [1]. This functional outcome directly correlates with the compound's thermogenic effects and is not typically assessed for standard ATP synthase inhibitors or UCP1 inducers, underscoring ZW290's unique translational relevance.

Survival Prolongation

Reported (survival)

Prolonged overall survival vs. vehicle under cold exposure

Functional protection under hypothermic stress.

Hazard ratio or median survival not provided.

Evidence Dimension	Survival rate under acute cold stress
Target Compound Data	Prolonged overall survival vs. control
Comparator Or Baseline	Vehicle control group
Quantified Difference	Not specified in abstract; reported as significant survival prolongation
Conditions	Male Kunming mice; acute cold exposure (-20°C); ZW290 oral gavage once daily for 7 days

Why This Matters

Survival benefit in a hypothermic challenge provides a high-level functional readout of thermogenic efficacy, directly linking ZW290's biochemical activity to a physiologically meaningful endpoint.

• [1] Wang N, Lu HY, Li X, Du YJ, Meng WH, Ding HW, Zhao QC. ZW290 Increases Cold Tolerance by Inducing Thermogenesis via the Upregulation of Uncoupling Protein 1 in Brown Adipose Tissue In Vitro and In Vivo. Lipids. 2019 May;54(5):265-276. doi: 10.1002/lipd.12148. PMID: 31087415. View Source

ZW290 Application Scenarios

Cold Tolerance and Thermogenesis Studies

ZW290 is optimally suited for studies investigating the molecular mechanisms of BAT thermogenesis. Its dual action—UCP1 upregulation combined with ATP synthesis inhibition—directly models the physiological shift from ATP production to heat generation. Researchers can employ ZW290 to dissect signaling pathways downstream of UCP1 activation without the confounding influence of adrenergic receptor engagement [1].

UCP1 Upregulation & Mitochondrial Uncoupling in Brown Adipocytes

ZW290's oral bioavailability and demonstrated in vivo efficacy make it a valuable tool for chronic metabolic studies in rodent models. The compound's ability to elevate body temperature and prolong survival under cold stress provides a robust functional readout for assessing thermogenic capacity. This is particularly useful for evaluating therapeutic interventions targeting obesity, insulin resistance, and age-related metabolic decline [1].

Adipose Tissue Remodeling and Metabolic Activation

For experiments requiring UCP1 activation independent of β3-adrenergic signaling, ZW290 offers a critical alternative to CL316,243. This is essential when studying conditions where adrenergic signaling is impaired, desensitized, or intentionally excluded. ZW290 allows researchers to isolate mitochondrial-level thermogenic effects from upstream receptor-mediated pathways [1][2].

p38 MAPK UCP1 Induction vs. Direct Uncouplers

ZW290 provides a moderate, orally bioavailable ATP synthase inhibitor option distinct from highly potent but toxic reference compounds like oligomycin. It enables chronic in vivo studies of mitochondrial ATP synthesis inhibition, a pharmacological niche poorly served by existing tools. This is relevant for research into mitochondrial diseases, aging, and metabolic reprogramming in cancer [1][3].

Application

Selection Property

Validation Focus

Cold tolerance and thermogenesis studies

UCP1-dependent thermogenic pathway engagement

In vivo cold-exposure temperature maintenance

Brown adipocyte UCP1 induction assays

p38 MAPK-mediated UCP1 upregulation with functional uncoupling

Mitochondrial membrane potential and ATP reduction readouts

Adipose tissue metabolic remodeling studies

Induces lipid droplet reduction and mitochondrial biogenesis

Histological and UCP1 content increase in BAT/WAT

Signaling pathway vs. protonophore differentiation

p38 MAPK-dependent UCP1 induction, not direct membrane uncoupling

UCP1 expression and pathway-specific response

• [1] Wang N, Lu HY, Li X, Du YJ, Meng WH, Ding HW, Zhao QC. ZW290 Increases Cold Tolerance by Inducing Thermogenesis via the Upregulation of Uncoupling Protein 1 in Brown Adipose Tissue In Vitro and In Vivo. Lipids. 2019 May;54(5):265-276. doi: 10.1002/lipd.12148. PMID: 31087415. View Source
• [2] Yoshida T, Umekawa T, Kumamoto K, Sakane N, Kogure A, Kondo M, Wakabayashi Y. Differential regulation of mouse uncoupling proteins among brown adipose tissue, white adipose tissue, and skeletal muscle in chronic beta 3 adrenergic receptor agonist treatment. J Clin Invest. 1998;101(3):675-82. doi: 10.1172/JCI119878. PMID: 9449698. View Source
• [3] Luo M, Zhou W, Patel H, Srivastava AP, Symersky J, Bonar MM, Faraldo-Gómez JD, Liao M, Mueller DM. Bedaquiline inhibits the yeast and human mitochondrial ATP synthases. Commun Biol. 2020 Aug 19;3(1):452. doi: 10.1038/s42003-020-01173-z. PMID: 32814813. View Source